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Compound of Interest

Compound Name: Methyl 2-hydroxyoctanoate

Cat. No.: B3152450 Get Quote

Essential guidance for the safe and compliant disposal of Methyl 2-hydroxyoctanoate,

ensuring the protection of laboratory personnel and the environment.

This document provides detailed procedural guidance for researchers, scientists, and drug

development professionals on the proper disposal of Methyl 2-hydroxyoctanoate. Adherence

to these protocols is critical for maintaining a safe laboratory environment and ensuring

compliance with hazardous waste regulations.

Chemical Safety and Hazard Profile
Methyl 2-hydroxyoctanoate is classified as a combustible liquid. While it is not classified as

an acute hazardous waste, proper handling and disposal are mandatory to mitigate risks. The

following table summarizes key safety and hazard information.
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Property Data Citation(s)

GHS Hazard Statement H227: Combustible liquid [1][2]

Signal Word Warning [1][2]

CAS Number 73634-76-1 [3]

Molecular Formula C9H18O3 [3]

Physical State Liquid [2]

Storage
Store in a well-ventilated

place. Keep cool.
[1][2][4]

Incompatibilities
Keep away from heat, sparks,

open flames, and hot surfaces.
[1][2][4]

Step-by-Step Disposal Protocol
The disposal of Methyl 2-hydroxyoctanoate must be handled as a hazardous chemical waste

stream. Under no circumstances should this chemical be disposed of down the drain or in

regular trash.[1][5] The primary disposal route is through an approved waste disposal plant,

facilitated by your institution's Environmental Health & Safety (EHS) department or a licensed

contractor.

1. Personal Protective Equipment (PPE) and Preparation:

Before handling the chemical waste, ensure you are wearing appropriate PPE, including:

Nitrile gloves (inspect for integrity before use)[1]

Safety glasses or goggles[4]

Lab coat[4]

Work in a well-ventilated area, such as a chemical fume hood.

2. Waste Segregation:
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Methyl 2-hydroxyoctanoate waste must be segregated as a combustible/flammable liquid.

Do not mix this waste with other incompatible waste streams, such as acids, bases, or

oxidizers.[6][7]

Keep aqueous waste separate from organic solvent waste.[5]

3. Waste Collection and Containment:

Select a waste container that is in good condition and compatible with Methyl 2-
hydroxyoctanoate. The original product container is often the most suitable option.[2]

Ensure the container has a secure, screw-type lid to prevent leaks and evaporation.

Makeshift lids like foil or parafilm are not acceptable.[2]

The container must be kept closed at all times, except when adding waste.[1][2]

4. Labeling the Waste Container:

As soon as the first drop of waste is added, label the container with a "Hazardous Waste" tag

provided by your institution's EHS department.[2][8][9]

The label must be completed in pencil or with a solvent-resistant pen and include the

following information:[9][10]

The words "Hazardous Waste"[8]

Full chemical name: "Methyl 2-hydroxyoctanoate" (avoid abbreviations)

Approximate concentration and volume

Hazard identification: Check the box for "Combustible" or "Flammable"

Your name, lab number, and contact information[8]

5. On-site Accumulation and Storage:
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Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within

your laboratory.[6][11] This area must be at or near the point of waste generation.[11]

The SAA should be a designated, isolated portion of the lab, away from high-traffic areas.[2]

Place the waste container in secondary containment, such as a chemical-resistant tray or

tub, to contain any potential leaks.[2][8]

Do not accumulate more than 55 gallons of hazardous waste in your SAA.[2][11]

6. Arranging for Final Disposal:

Once the waste container is full or you are ready to dispose of it, complete the hazardous

waste tag (e.g., by adding the "full" date).

Submit a chemical waste collection request to your institution's EHS department or follow

their specific procedures for waste pickup.

EHS will then transport the waste for final disposal at an approved waste disposal plant in

accordance with federal, state, and local regulations.[1][4]

Disposal Workflow Diagram
The following diagram illustrates the key decision points and procedural flow for the proper

disposal of Methyl 2-hydroxyoctanoate.
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Disposal workflow for Methyl 2-hydroxyoctanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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